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Compound of Interest

Compound Name: (Z)-SU14813

Cat. No.: B10752378 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: (Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor

that targets Vascular Endothelial Growth Factor Receptors (VEGFR), Platelet-Derived Growth

Factor Receptors (PDGFR), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][2][3] It has

demonstrated significant antiangiogenic and antitumor activity.[4] Proper preparation and

storage of stock solutions are critical for ensuring the compound's stability and obtaining

reliable, reproducible results in both in vitro and in vivo experiments. These notes provide a

detailed protocol for the preparation and storage of (Z)-SU14813 stock solutions.

Physicochemical Properties
Understanding the chemical and physical properties of (Z)-SU14813 is the foundation for

correct handling and solution preparation. Key data are summarized in the table below.

Table 1: Physicochemical Properties of (Z)-SU14813
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Property Value Source(s)

Molecular Formula C₂₃H₂₇FN₄O₄ [1][5][6]

Molecular Weight 442.48 g/mol [1][2][4][5]

Appearance Solid powder [2]

Solubility in DMSO ≥ 44 mg/mL (approx. 99.4 mM) [4][7]

Solubility in Water Insoluble [3][4]

| Solubility in Ethanol| Insoluble |[4] |

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), the recommended solvent.[3] It is crucial to use fresh, anhydrous DMSO, as

hygroscopic (moisture-absorbing) DMSO can significantly decrease the solubility of the

compound.[4][7]

Materials and Equipment:

(Z)-SU14813 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Calibrated analytical balance

Sterile, polypropylene or glass vials with secure caps

Vortex mixer and/or sonicator

Calibrated pipettes and sterile, low-retention tips

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Procedure:
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Equilibrate Compound: Before opening, allow the vial of (Z)-SU14813 powder to warm to

room temperature to prevent condensation.

Calculate Required Mass: Use the following formula to determine the mass of (Z)-SU14813
needed:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol

) For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL ×

442.48 g/mol = 4.425 mg

Weigh Compound: Carefully weigh the calculated mass of (Z)-SU14813 powder and place it

into a sterile vial.

Add Solvent: Add the desired volume of anhydrous DMSO to the vial containing the powder.

Dissolve Compound: Tightly cap the vial and vortex thoroughly for 2-3 minutes. If the

compound does not fully dissolve, brief sonication or gentle warming in a 37°C water bath

can be used to aid dissolution.[7][8] Ensure the final solution is clear and free of particulates.

Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the

stock solution into smaller, single-use aliquots in sterile polypropylene tubes.[4][7][8]

Store Properly: Immediately place the aliquots in the appropriate storage conditions as

outlined in the storage guidelines below.

Table 2: Quick Reference for Preparing (Z)-SU14813 Stock Solutions in DMSO
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Desired Concentration Volume
Mass of (Z)-SU14813
Required

1 mM 1 mL 0.44 mg

5 mM 1 mL 2.21 mg

10 mM 1 mL 4.43 mg

| 10 mM | 5 mL | 22.12 mg |

Storage and Stability Guidelines
Proper storage is essential to maintain the integrity and activity of (Z)-SU14813.

Recommendations for both the solid compound and prepared stock solutions are provided

below.

Table 3: Recommended Storage Conditions for (Z)-SU14813

Form
Storage
Temperature

Stability Period Source(s)

Powder (Solid) -20°C Up to 3 years [1][4]

4°C Up to 2 years [1]

Stock Solution (in

DMSO)
-80°C 6 months to 2 years [2][4][7]

| | -20°C | 1 month to 1 year |[2][4][7] |

Key Storage Recommendations:

Avoid Freeze-Thaw Cycles: Aliquoting the stock solution is the most effective way to

preserve its stability.[4][7][8]

Working Solutions: Working solutions for cell-based assays or in vivo studies should be

prepared fresh from a stock aliquot for each experiment.[7][8]
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DMSO Concentration in Assays: When preparing working solutions, ensure the final

concentration of DMSO in the experimental medium is low (typically <0.1%) to avoid solvent-

induced cellular artifacts.[9]

Workflow Visualization
The following diagram illustrates the standard workflow for preparing and storing the (Z)-
SU14813 stock solution.
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Caption: Workflow for preparing and storing (Z)-SU14813 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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